Cas no 930-21-2 (azetidin-2-one)

azetidin-2-one structure
azetidin-2-one structure
Product Name:azetidin-2-one
CAS No:930-21-2
MF:C3H5NO
MW:71.0779006481171
MDL:MFCD00013328
CID:40280
PubChem ID:24859374
Update Time:2024-10-26

azetidin-2-one Chemical and Physical Properties

Names and Identifiers

    • Azetidin-2-one
    • 2-Azacyclobutanone
    • 2-Azetidinone
    • Azetan-2-one
    • 2-oxoazetidine
    • 4-oxo-azetidine
    • PROPIOLACTAM
    • Azetidinone
    • beta-Propiolactam
    • beta-Lactam
    • azetidine-2-one
    • 2-Azetdinone
    • Epitope ID:141488
    • KSC257I5N
    • MNFORVFSTILPAW-UHFFFAOYSA-N
    • BCP28406
    • STR01840
    • SBB056216
    • BBL100059
    • STL511031
    • TRA0015141
    • ST2406634
    • AB0027715
    • W9581
    • 67944-EP2
    • 2-Azetidone
    • 3-Aminopropanoic acid lactam
    • 3-Aminopropionic acid lactam
    • β-Alanine, lactam
    • β-Propiolactam
    • 930-21-2
    • PS-9375
    • MFCD00013328
    • J-519610
    • EN300-70816
    • betaPropiolactam
    • 2-azetidinone; 2-azacyclobutanone
    • CHEBI:35627
    • beta-Lactams
    • CHEBI:327119
    • DTXSID30239225
    • LCZC2198
    • AKOS005255094
    • 2Azacyclobutanone
    • CS-W011364
    • Q21099588
    • DTXCID50161716
    • SB50691
    • 2-Azetidinone, 98%
    • CHEMBL344042
    • azetidin-2-one
    • MDL： MFCD00013328
    • Inchi： 1S/C3H5NO/c5-3-1-2-4-3/h1-2H2,(H,4,5)
    • InChI Key： MNFORVFSTILPAW-UHFFFAOYSA-N
    • SMILES： O=C1CCN1

Computed Properties

  • Exact Mass: 71.03710
  • Monoisotopic Mass: 71.037113783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 59.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.8
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.0347 (rough estimate)
  • Melting Point: 74-76 °C (lit.)
  • Boiling Point: 106 °C/15 mmHg(lit.)
  • Refractive Index: 1.4035 (estimate)
  • Solubility: chloroform: very soluble(lit.)
  • PSA: 29.10000
  • LogP: -0.16490
  • Solubility: Not determined

azetidin-2-one Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3263 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R34
  • HazardClass：8
  • PackingGroup：Ⅱ
  • Storage Condition：2-8°C

azetidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

azetidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM200383-5g
Azetidin-2-one
 930-21-2 95+%
5g
 $184 2021-06-09
Chemenu
CM200383-10g
Azetidin-2-one
 930-21-2 95+%
10g
 $271 2021-06-09
Chemenu
CM200383-25g
Azetidin-2-one
 930-21-2 95+%
25g
 $542 2021-06-09
Fluorochem
036826-1g
Azetidin-2-one
 930-21-2 97%
1g
 ￡55.00 2022-03-01
Fluorochem
036826-5g
Azetidin-2-one
 930-21-2 97%
5g
 ￡160.00 2022-03-01
Fluorochem
036826-10g
Azetidin-2-one
 930-21-2 97%
10g
 ￡325.00 2022-03-01
Fluorochem
036826-25g
Azetidin-2-one
 930-21-2 97%
25g
 ￡645.00 2022-03-01
Chemenu
CM200383-5g
Azetidin-2-one
 930-21-2 95%+
5g
 $90 2024-07-19
Chemenu
CM200383-10g
Azetidin-2-one
 930-21-2 95%+
10g
 $172 2024-07-19
Chemenu
CM200383-25g
Azetidin-2-one
 930-21-2 95%+
25g
 $342 2024-07-19

azetidin-2-one Production Method

Production Method 1

107-95-9 107-95-9
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  30 min, 25 - 30 °C
1.2 Reagents: Lawesson's reagent ;  30 min, 25 - 30 °C; 30 °C → 0 °C
1.3 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; overnight, 25 - 30 °C
1.4 Reagents: Water
Reference
Use of 2,2'-dibenzothiazolyl disulfide-triphenylphosphine and Lawesson's Reagent in the cyclization of β-amino acids
Kanwar, Seema; Sharma, S. D., Bulletin of the Chemical Society of Japan, 2006, 79(11), 1748-1752

Production Method 2

924-73-2 924-73-2
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Bromo(2,4,6-trimethylphenyl)magnesium
Reference
The synthesis and properties of 2-azetidinone and the synthesis, properties, and reactions of alkyl dichloromethyl disultides
Wann, Robert Earl, 1966, , ,

Production Method 3

115946-47-9 115946-47-9
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Tetraethylammonium perchlorate Solvents: Dimethylformamide
Reference
Electrochemical process for the preparation of lactams unsubstituted at the nitrogen
, Italy, , ,

Production Method 4

156-87-6 156-87-6
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Catalase ,  Mannitol dehydrogenase (NAD) ,  Alcohol dehydrogenase ,  4H-Benz[g]imidazo[1,2,3-ij]pteridin-12-ium, 1,2,5,6-tetrahydro-4,6-dioxo-9-(trif… Solvents: Water ;  24 h, pH 8, 30 °C
Reference
Method for synthesizing lactam compound with high catalytic efficiency
, China, , ,

Production Method 5

5009-27-8 5009-27-8
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Acetone
Reference
Cyclopropanone
De Kimpe, Norbert, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

Production Method 6

107-95-9 107-95-9
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Titanium isopropoxide Solvents: 1,2-Dichloroethane ;  3 - 26 h, 83 °C → reflux
Reference
Titanium Tetraisopropoxide
Banwell, Martin G.; Garcia-Garcia, Patricia; Aguilar, Enrique, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 7

107-95-9 107-95-9
930-21-2 930-21-2
Reaction Conditions
Reference
Product class 7: aryl hypohalites, aryl peroxides, and aryloxy sulfur compounds
Chen, J.; Chiu, C. K.-F., Science of Synthesis, 2007, 31, 665-704

Production Method 8

5009-27-8 5009-27-8
930-21-2 930-21-2
Reaction Conditions
Reference
Product class 9: β-Lactams
Coates, C.; Kabir, J.; Turos, E., Science of Synthesis, 2005, 21, 609-646

Production Method 9

1189-71-5 1189-71-5
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine ,  (+)-Methyl lactate ;  40 min, rt; rt → 2 °C
1.2 Reagents: Triethyl phosphite ;  2 °C; 5 h, 2 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  1.5 h, 55 °C
1.4 Reagents: tert-Butyldimethylsilyl chloride
1.5 Solvents: Toluene ;  rt → -3 °C; 3 h, -3 °C; -3 °C → -4 °C
1.6 Reagents: Sodium sulfite Solvents: Water ;  4 °C → rt
Reference
Method for preparation of 2-azetidinone
, China, , ,

Production Method 10

115946-47-9 115946-47-9
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: 1,2-Dimethoxyethane ,  Tetraethylammonium perchlorate Solvents: Dimethylformamide
Reference
Electrodic cleavage of the nitrogen-sulfur bond in N-tosylcarboxamides. A new entry to N-unsubstituted lactams
Casadei, Maria Antonietta; Gessner, Andreas; Inesi, Achille; Jugelt, Werner; Moracci, Franco Micheletti, Journal of the Chemical Society, 1992, (15), 2001-4

Production Method 11

28562-53-0 28562-53-0
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol
1.2 Reagents: Amberlite
Reference
Oxidation of 3-alkylidene-β-lactams. Preparation of 3-alkenyl-3-hydroxy-β-lactams
Ogilvie, William W.; Durst, Tony, Canadian Journal of Chemistry, 1988, 66(2), 304-9

Production Method 12

107-95-9 107-95-9
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: (Chloromethylene)dimethylammonium chloride Solvents: Acetonitrile ;  30 min, 0 °C
1.2 Reagents: Triethylamine Solvents: Acetonitrile ;  0 °C; overnight, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water
Reference
(Chloromethylene)dimethylammonium chloride. A highly efficient reagent for the synthesis of β-lactams from β-amino acids
Kanwar, Seema; Sharma, Sain D., Journal of Chemical Research, 2005, (11), 705-707

Production Method 13

110967-04-9 110967-04-9
930-21-2 930-21-2
51599-74-7 51599-74-7
Reaction Conditions
1.1 Reagents: Sodium periodate ,  Ruthenium tetroxide Solvents: Ethyl acetate ,  Water
Reference
Ruthenium tetroxide oxidation of N-alkyllactams
Yoshifuji, Shigeyuki; Arakawa, Yukimi; Nitta, Yoshihiro, Chemical & Pharmaceutical Bulletin, 1987, 35(1), 357-63

Production Method 14

4138-35-6 4138-35-6
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Triisobutylaluminum Solvents: Diethyl ether
Reference
The conversion of β-amino esters by alkylaluminum compounds into β-lactams
Vorbrueggen, Helmut; Woodward, Robert Burns, Tetrahedron, 1993, 49(8), 1625-34

Production Method 15

13837-45-1 13837-45-1
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Acetone
Reference
Cyclopropanone reactions. Cyclobutanone derivatives from vinylic and acetylenic cyclopropanols
Wasserman, Harry H.; Cochoy, Robert E.; Baird, Mark S., Journal of the American Chemical Society, 1969, 91(9), 2375-6

Production Method 16

85270-00-4 85270-00-4
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile ,  Tributylstannane Solvents: Benzene ;  80 °C
Reference
Suppressed β-Effect of Silicon in 3-Silylated Monocyclic β-Lactams: The Role of Antiaromaticity
Bag, Subhendu Sekhar; Kundu, Rajen; Basak, Amit; Slania, Zdenek, Organic Letters, 2009, 11(24), 5722-5725

Production Method 17

13837-45-1 13837-45-1
930-21-2 930-21-2
Reaction Conditions
Reference
Product class 2: cycloalkanols
Scott, P. J. H.; Steel, P. G., Science of Synthesis, 2008, 36, 459-530

Production Method 18

28562-53-0 28562-53-0
930-21-2 930-21-2
Reaction Conditions
1.1 Reagents: Potassium borohydride Solvents: Water
Reference
A novel preparation of 4-unsubstituted β-lactams
Pfaendler, Hans Rudolf; Hoppe, Heike, Heterocycles, 1985, 23(2), 265-72

Production Method 19

930-21-2 930-21-2
Reaction Conditions
Reference
Synthesis, characterization and anti-microbial evaluation of azetidinone
Khandelwal, Nikita; Jawarkar, S. G.; Game, M. D.; Tade, Dhiraj A., World Journal of Pharmacy and Pharmaceutical Sciences, 2021, 10(8), 2450-2465

azetidin-2-one Raw materials

azetidin-2-one Preparation Products

azetidin-2-one Related Literature

Related Categories

930-21-2 (azetidin-2-one) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD